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Compound of Interest

Compound Name: Methyl 3-methoxy-2-naphthoate

Cat. No.: B088097 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 3-methoxy-2-naphthoate,

a key intermediate in organic synthesis. This document details its chemical properties, a

validated synthesis protocol, and relevant safety information, presented in a format tailored for

researchers and professionals in drug development and chemical sciences.

Chemical and Physical Properties
Methyl 3-methoxy-2-naphthoate, with the IUPAC name methyl 3-methoxynaphthalene-2-

carboxylate, is a naphthoic acid derivative. Its chemical structure consists of a naphthalene

core substituted with a methoxy group at the 3-position and a methyl ester at the 2-position.

Table 1: Chemical and Physical Properties of Methyl 3-methoxy-2-naphthoate
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Property Value Source

IUPAC Name
methyl 3-methoxynaphthalene-

2-carboxylate
[1]

Synonyms
3-Methoxy-2-naphthoic Acid

Methyl Ester
[2]

CAS Number 13041-60-6 [1]

Molecular Formula C₁₃H₁₂O₃ [1][3]

Molecular Weight 216.23 g/mol [1]

Appearance
White to light yellow powder or

crystal
[2]

Melting Point 47.0 to 51.0 °C [2]

Boiling Point Approximately 334 °C

Solubility

Soluble in ethanol, acetone,

and dichloromethane;

insoluble in water

Synthesis of Methyl 3-methoxy-2-naphthoate
The following is a detailed experimental protocol for the synthesis of Methyl 3-methoxy-2-
naphthoate from 3-hydroxy-2-naphthoic acid, as described in Organic Syntheses.[4]

Experimental Protocol
Materials and Equipment:

500 mL round-bottomed flask (oven-dried)

Magnetic stir bar

Argon inlet and rubber septum

Heating mantle with oil bath
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Separatory funnel (500 mL)

Rotary evaporator

3-hydroxy-2-naphthoic acid

Potassium carbonate (K₂CO₃)

Anhydrous N,N-dimethylformamide (DMF)

Iodomethane (MeI)

Saturated ammonium chloride (NH₄Cl) solution

Ethyl acetate (EtOAc)

Brine

Procedure:

To an oven-dried 500 mL round-bottomed flask equipped with a magnetic stir bar, add 3-

hydroxy-2-naphthoic acid (10.1 g, 53.4 mmol, 1.0 equiv) and potassium carbonate (29.5 g,

213.6 mmol, 4.0 equiv).[4]

Seal the flask with a rubber septum and establish an argon atmosphere by evacuating and

back-filling with argon three times.[4]

Through the septum, add anhydrous DMF (120 mL) via syringe.[4]

Add iodomethane (17.3 mL, 277.7 mmol, 5.2 equiv) dropwise over 2 minutes.[4]

Immerse the flask in a pre-heated oil bath at 40 °C and stir the mixture for 14 hours.[4]

After 14 hours, allow the flask to cool to room temperature.

Remove the septum and add 250 mL of saturated NH₄Cl solution.[4]

Transfer the mixture to a 500 mL separatory funnel and extract with ethyl acetate (5 x 50

mL).[4]
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Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure using a rotary evaporator to yield the crude product.

The crude product can be further purified by recrystallization or column chromatography.

Synthesis Workflow

Reactants

Reaction Conditions Workup Product

3-Hydroxy-2-naphthoic acid

40 °C, 14 h
Argon Atmosphere

K₂CO₃

Iodomethane (MeI)

DMF (Solvent)

Saturated NH₄Cl Ethyl Acetate Na₂SO₄ Rotary Evaporation Methyl 3-methoxy-2-naphthoate

Click to download full resolution via product page

Caption: Synthesis of Methyl 3-methoxy-2-naphthoate.

Spectroscopic Data
While specific experimental spectra for Methyl 3-methoxy-2-naphthoate are not readily

available in the searched literature, predicted mass spectrometry data provides insight into its

fragmentation patterns.
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Table 2: Predicted Mass Spectrometry Data for Methyl 3-methoxy-2-naphthoate

Adduct m/z Predicted CCS (Å²)

[M+H]⁺ 217.08592 144.5

[M+Na]⁺ 239.06786 153.5

[M-H]⁻ 215.07136 149.6

[M+NH₄]⁺ 234.11246 164.5

[M+K]⁺ 255.04180 151.4

[M]⁺ 216.07809 148.3

Data from PubChemLite.[3]

Applications in Synthesis
Methyl 3-methoxy-2-naphthoate serves as a valuable intermediate in the synthesis of more

complex molecules. For instance, it can be a precursor for the synthesis of other naphthalene

derivatives that may have applications in pharmaceuticals and materials science. The ester and

methoxy functionalities allow for a variety of chemical transformations.

Safety and Handling
Methyl 3-methoxy-2-naphthoate is classified as an irritant.[1] It is important to handle this

compound with appropriate personal protective equipment.

GHS Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Statements:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b088097?utm_src=pdf-body
https://pubchemlite.lcsb.uni.lu/e/compound/296952
https://www.benchchem.com/product/b088097?utm_src=pdf-body
https://www.benchchem.com/product/b088097?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-methoxy-2-naphthoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-methoxy-2-naphthoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-methoxy-2-naphthoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-methoxy-2-naphthoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

Always consult the Safety Data Sheet (SDS) for complete and detailed safety information

before handling this chemical.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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